Cas no 54555-76-9 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-)

Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- structure
54555-76-9 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
CAS No:54555-76-9
MF:C18H37NO5S
MW:379.555084943771
CID:1593294
Update Time:2024-09-11

Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
    • Inchi: 1S/C18H37NO5S/c1-4-5-7-12-17(20)13-10-15-19(25(3,23)24)14-9-6-8-11-16(2)18(21)22/h16-17,20H,4-15H2,1-3H3,(H,21,22)
    • InChI Key: QJCFJYQNICBNJE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)CCCCCN(CCCC(O)CCCCC)S(C)(=O)=O

Computed Properties

  • Exact Mass: 379.23941

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 536.8±60.0 °C(Predicted)
  • PSA: 94.91
  • pka: 4.80±0.21(Predicted)

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